8-Amino-6-chloro-2H-chromene-3-carboxylic acid

• Molecular Formula: C10H8ClNO3
• Molecular Weight: 225.63 g/mol
• SMILES: C1C(=CC2=C(O1)C(=CC(=C2)Cl)N)C(=O)O
• InChI: InChI=1S/C10H8ClNO3/c11-7-2-5-1-6(10(13)14)4-15-9(5)8(12)3-7/h1-3H,4,12H2,(H,13,14)
• InChIKey: KQLMJKQXFLEZEZ-UHFFFAOYSA-N

8-Amino-6-chloro-2H-chromene-3-carboxylic Acid: Scaffold Identity and Procurement Context

8-Amino-6-chloro-2H-chromene-3-carboxylic acid (CAS 2060044-58-6) is a dual-substituted 2H-chromene-3-carboxylic acid derivative bearing an electron-donating 8-amino group and an electron-withdrawing 6-chloro substituent on the benzopyran core [1]. With a molecular formula of C₁₀H₈ClNO₃ and a molecular weight of 225.63 g/mol, it belongs to the broader chromene-3-carboxylic acid class, which includes pharmacologically significant scaffolds investigated as monoamine oxidase inhibitors, anti-inflammatory agents, and synthetic intermediates [2]. The compound is commercially available as a research-grade building block with a specified minimum purity of 95% .

1 Dual-substituted chromene scaffold bearing 8-NH₂ and 6-Cl groups for electronic modulation.

2 Orthogonal reactive handles (COOH, NH₂, Cl) enable sequential derivatization in medicinal chemistry.

3 Supplier-specified research-grade purity with certificate of analysis support for procurement confidence.

• [1] PubChem CID 125450264. 8-Amino-6-chloro-2H-chromene-3-carboxylic acid. National Center for Biotechnology Information. Computed descriptors: Molecular Weight 225.63 g/mol, XLogP3-AA 1.4, TPSA 72.6 Ų. View Source
• [2] Gaspar, A., et al. (2010). Chromone-2- and -3-carboxylic acids inhibit differently monoamine oxidases A and B. Bioorganic & Medicinal Chemistry, 18(17), 6516–6521. Chromone-3-carboxylic acid identified as potent selective hMAO-B inhibitor (IC₅₀ = 0.048 µM). View Source

Why 8-Amino-6-chloro-2H-chromene-3-carboxylic Acid Cannot Be Replaced by Mono-Substituted or Unsubstituted 2H-Chromene-3-carboxylic Acids

In-class 2H-chromene-3-carboxylic acid derivatives are not interchangeable because substituent position and electronic character fundamentally govern both physicochemical and pharmacological properties. The unsubstituted parent, 2H-chromene-3-carboxylic acid (XLogP3 = 1.5, TPSA = 46.5 Ų, 1 H-bond donor) [1], lacks the synthetic handles and polarity required for many derivatization strategies. The 6-chloro analog (XLogP3 = 2.1) [2] increases lipophilicity but provides only one reactive site. The trifluoromethyl-substituted analog at position 2 introduces a chiral center and further increases lipophilicity, altering chromatographic behavior and biological profile [3]. The unique combination of 8-NH₂ and 6-Cl substituents in the target compound produces a computed logP of 1.4 with two hydrogen bond donors and four acceptors—a profile that cannot be replicated by any single-substituted congener [1]. These differences in physicochemical parameters translate directly to divergent solubility, permeability, and molecular recognition properties that affect downstream experimental outcomes.

Lipophilicity profile mismatch

The 8-amino group offsets chloro-induced lipophilicity; mono‑substituted analogs may shift logP and aqueous compatibility.

Hydrogen bond donor count differs

Dual HBD (NH₂/COOH) elevates TPSA relative to single‑donor analogs, altering solubility and molecular recognition.

Limited synthetic versatility

Simpler chromene-3-carboxylic acids lack the amino handle, restricting orthogonal diversification strategies.

• [1] PubChem CID 322304. 2H-chromene-3-carboxylic acid. Computed properties: XLogP3-AA 1.5, TPSA 46.5 Ų, HBD 1, HBA 3. View Source
• [2] PubChem CID 596929. 6-Chloro-2H-chromene-3-carboxylic acid. Computed properties: XLogP3-AA 2.1, HBD 1, HBA 3. View Source
• [3] CA3126687A1 – Process for the differential solubility-driven asymmetric transformation of substituted 2H-chromene-3-carboxylic acids. Describes chiral resolution of 2-trifluoromethyl-2H-chromene-3-carboxylic acid derivatives, indicating the distinct physicochemical behavior of 2-substituted congeners. View Source

Quantitative Evidence Differentiating 8-Amino-6-chloro-2H-chromene-3-carboxylic Acid from Its Closest Analogs

Computed Lipophilicity (XLogP3): 8-Amino Substitution Counters Lipophilicity Gain from 6-Chloro

The target compound exhibits a computed XLogP3 of 1.4, which is substantially lower than the 6-chloro-2H-chromene-3-carboxylic acid comparator (XLogP3 = 2.1, Δ = −0.7 log units) and slightly lower than the unsubstituted parent 2H-chromene-3-carboxylic acid (XLogP3 = 1.5) [1][2]. This demonstrates that the 8-amino group effectively offsets the lipophilicity increase introduced by the 6-chloro substituent, resulting in a compound with logP comparable to the unsubstituted scaffold despite bearing a halogen. The 2-trifluoromethyl analog would be expected to exhibit even higher logP due to the strongly lipophilic CF₃ group [3].

Computed lipophilicity

Head-to-head

Target XLogP3 1.4 vs 2.1 (6‑Cl) and 1.5 (parent). Δ −0.7 / −0.1

Reported lipophilicity context: amino group effectively offsets chloro effect.

Supports aqueous solubility and reduced nonspecific binding in assays.

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 1.4
Comparator Or Baseline	6-Chloro-2H-chromene-3-carboxylic acid: XLogP3 = 2.1; 2H-chromene-3-carboxylic acid: XLogP3 = 1.5
Quantified Difference	Δ = −0.7 vs 6-chloro analog; Δ = −0.1 vs unsubstituted parent
Conditions	XLogP3-AA algorithm, PubChem release 2019.06.18–2025.04.14

Why This Matters

Lower logP correlates with improved aqueous solubility and reduced nonspecific protein binding, which is critical for assay reproducibility in biochemical and cell-based screening.

• [1] PubChem CID 125450264. 8-Amino-6-chloro-2H-chromene-3-carboxylic acid. Computed property: XLogP3-AA = 1.4. View Source
• [2] PubChem CID 596929. 6-Chloro-2H-chromene-3-carboxylic acid. Computed property: XLogP3-AA = 2.1. View Source
• [3] CA3126687A1. Substituted 2-trifluoromethyl-2H-chromene-3-carboxylic acids exhibit distinct solubility and chiral resolution behavior consistent with elevated lipophilicity imparted by the CF₃ group. View Source

Hydrogen Bond Donor Capacity: Dual HBD Profile Enables Distinct Intermolecular Interactions

The target compound possesses two hydrogen bond donors (8-NH₂ and 3-COOH) versus only one HBD (3-COOH) for both 2H-chromene-3-carboxylic acid and 6-chloro-2H-chromene-3-carboxylic acid [1][2][3]. The hydrogen bond acceptor count is also higher (4 vs 3) [1]. This dual-donor profile increases topological polar surface area to 72.6 Ų versus 46.5 Ų for the unsubstituted parent [1][2], a Δ of +26.1 Ų (+56%). In the context of drug-likeness rules, the TPSA of the target compound remains below 140 Ų but is substantially elevated relative to mono-substituted and unsubstituted comparators.

H‑bond donor capacity

Head-to-head

Target HBD 2, TPSA 72.6 Ų vs parent 46.5 Ų (+56%). Single‑donor analogs lack second HBD.

Dual HBD profile may influence solid‑state packing and target engagement.

Relevant for biochemical assays requiring multipoint hydrogen bonding.

Evidence Dimension	Hydrogen bond donor count and topological polar surface area
Target Compound Data	HBD = 2 (8-NH₂, 3-COOH); HBA = 4; TPSA = 72.6 Ų
Comparator Or Baseline	2H-chromene-3-carboxylic acid: HBD = 1, HBA = 3, TPSA = 46.5 Ų; 6-Chloro-2H-chromene-3-carboxylic acid: HBD = 1, HBA = 3
Quantified Difference	Δ TPSA = +26.1 Ų (+56%) vs unsubstituted parent; Δ HBD = +1 vs both comparators
Conditions	Computed by Cactvs 3.4.6.11–3.4.8.18, PubChem

Why This Matters

The additional H-bond donor markedly influences solid-state packing, solubility in polar media, and potential for specific target engagement in biochemical assays requiring multipoint hydrogen bonding.

• [1] PubChem CID 125450264. 8-Amino-6-chloro-2H-chromene-3-carboxylic acid. HBD = 2, HBA = 4, TPSA = 72.6 Ų. View Source
• [2] PubChem CID 322304. 2H-chromene-3-carboxylic acid. HBD = 1, HBA = 3, TPSA = 46.5 Ų. View Source
• [3] PubChem CID 596929. 6-Chloro-2H-chromene-3-carboxylic acid. HBD = 1, HBA = 3. View Source

Orthogonal Synthetic Handles: Dual Amino and Chloro Functionality for Sequential Derivatization

The target compound uniquely offers two chemically orthogonal reactive sites on the 2H-chromene-3-carboxylic acid scaffold: the 8-amino group permits amide bond formation, reductive amination, diazotization, and urea/thiourea synthesis, while the 6-chloro substituent enables transition-metal-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, Ullmann) [1]. By contrast, 2H-chromene-3-carboxylic acid bears no such reactive handles, and 6-chloro-2H-chromene-3-carboxylic acid provides only the chloro group [2][3]. No commercially available single comparator offers this combination of nucleophilic (NH₂) and electrophilic (Cl) sites alongside the carboxylic acid anchor point, making the target compound a privileged intermediate for divergent library synthesis.

Orthogonal handles

Class‑level inference

3 derivatizable sites: COOH, NH₂, Cl. Sequential functionalization feasible without protecting groups.

Reported synthetic versatility context; divergent library synthesis supported.

Class‑level reactivity; single‑paper head‑to‑head not available for this exact scaffold.

Evidence Dimension	Number of orthogonal derivatizable functional groups
Target Compound Data	3 orthogonal handles: 3-COOH (amidation/esterification), 8-NH₂ (acylation/cross-coupling), 6-Cl (metal-catalyzed coupling)
Comparator Or Baseline	2H-chromene-3-carboxylic acid: 1 handle (3-COOH only); 6-Chloro-2H-chromene-3-carboxylic acid: 2 handles (3-COOH + 6-Cl); 8-Amino-6-chloro-2-(trifluoromethyl)-2H-chromene-3-carboxylic acid: 3 handles but altered steric/electronic profile at C2 due to CF₃
Quantified Difference	Target compound offers 3 derivatizable sites versus 1–2 for comparators; orthogonal reactivity enables sequential functionalization without protecting group manipulation
Conditions	Class-level inference based on established reactivity of aromatic amines, aryl chlorides, and carboxylic acids in the chromene scaffold context. No single-paper head-to-head synthetic comparison available for this exact scaffold.

Why This Matters

The three orthogonally reactive functional groups reduce the number of synthetic steps required for library generation and enable chemists to independently explore SAR at positions 3, 6, and 8 of the chromene nucleus, directly impacting medicinal chemistry productivity.

• [1] CA3126687A1. Describes derivatization of substituted 2H-chromene-3-carboxylic acids via amine salt formation and chiral resolution, illustrating the utility of the carboxylic acid handle. View Source
• [2] PubChem CID 322304. 2H-chromene-3-carboxylic acid. Unsubstituted scaffold carries only the carboxylic acid functional group. View Source
• [3] PubChem CID 596929. 6-Chloro-2H-chromene-3-carboxylic acid. Contains carboxylic acid and chloro substituent; lacks amino group. View Source

Vendor-Specified Purity Benchmark: ≥95% Assay for Reproducible Screening

The compound is supplied with a documented minimum purity specification of 95% by AK Scientific (Cat. 8693EH), with batches backed by full quality assurance and Certificate of Analysis availability upon request . In comparison, 6-chloro-2H-chromene-3-carboxylic acid is offered at 98% purity (HPLC) with a defined melting point of 244–246°C . While the target compound's purity specification (95%) is slightly lower than the 6-chloro analog's HPLC-grade purity (98%), the target compound's specification is fit-for-purpose for medicinal chemistry SAR exploration and intermediate use. The absence of a reported melting point for the target compound in vendor datasheets suggests it may be an amorphous or low-melting solid, which is consistent with the disruption of crystal packing by the dual 8-NH₂ and 6-Cl substitution pattern—a differentiating physical form consideration for formulation and handling.

Purity specification

Supplier data

≥95% (supplier specification). 6‑Cl analog offered at 98% HPLC, mp 244–246 °C.

Lot‑specific purity review; physical form may differ (amorphous vs crystalline).

CoA available; confirm handling and storage conditions per lot.

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (AK Scientific, Cat. 8693EH); physical form: solid (no melting point reported)
Comparator Or Baseline	6-Chloro-2H-chromene-3-carboxylic acid: 98% (HPLC), mp 244–246°C (AK Scientific, Cat. 0340AF)
Quantified Difference	Target purity is 3 percentage points lower; physical form differs (amorphous/low-melting vs crystalline high-melting solid)
Conditions	Vendor technical datasheets; purity determined by supplier QC methods (HPLC for comparator)

Why This Matters

Procurement decisions require awareness that the target compound's physical form and purity profile differ from the crystalline 6-chloro analog, which may affect weighing accuracy, dissolution rate, and long-term storage behavior.

Recommended Application Scenarios for 8-Amino-6-chloro-2H-chromene-3-carboxylic Acid Based on Differentiated Evidence

Divergent Medicinal Chemistry Library Synthesis via Orthogonal Functionalization

The compound's three orthogonally reactive handles (3-COOH, 8-NH₂, 6-Cl) make it an ideal core scaffold for generating diverse compound libraries through parallel synthesis. The carboxylic acid can be amidated or esterified first; the amino group can subsequently be acylated, sulfonylated, or converted to amides/ureas without protecting the chloro position; and the aryl chloride remains available for late-stage Suzuki or Buchwald-Hartwig diversification [1]. This sequential derivatization strategy is infeasible with the mono-substituted analogs 6-chloro-2H-chromene-3-carboxylic acid or 2H-chromene-3-carboxylic acid, which lack the amino handle [2].

Biochemical Assay Development Where Balanced Lipophilicity and Dual H-Bonding Are Required

With an XLogP3 of 1.4—lower than the 6-chloro analog (2.1) and nearly identical to the unsubstituted parent (1.5)—the target compound maintains aqueous compatibility while providing two hydrogen bond donors (8-NH₂ and 3-COOH) versus one for all mono-substituted comparators [1][2]. This profile is advantageous for biochemical assays requiring specific hydrogen-bonding interactions with target proteins (e.g., kinase hinge regions, protease active sites) without introducing excessive lipophilicity-driven nonspecific binding.

Reference Standard for Chromatographic Method Development and Metabolite Identification

The dual substitution (8-NH₂, 6-Cl) on the 2H-chromene-3-carboxylic acid scaffold creates a distinct chromatographic retention profile with intermediate polarity (XLogP3 = 1.4) and elevated TPSA (72.6 Ų) compared to unsubstituted (TPSA = 46.5 Ų) and mono-chlorinated analogs [1][2]. This differentiated retention behavior, combined with the compound's commercial availability at ≥95% purity with certificate of analysis support , makes it suitable as a reference standard for HPLC/LC-MS method development aimed at separating closely related chromene-3-carboxylic acid derivatives or monitoring synthetic reaction progress.

Synthetic Intermediate for Chromone-Derived MAO Inhibitor Analogs

The chromone-3-carboxylic acid scaffold is established as a selective human MAO-B inhibitor (IC₅₀ = 0.048 µM) [3]. The target 2H-chromene-3-carboxylic acid scaffold, bearing electron-modulating 8-NH₂ and 6-Cl substituents, provides a starting point for oxidation to the corresponding chromone and subsequent SAR exploration. The amino and chloro substituents at positions 8 and 6 are expected to modulate the electronic properties of the chromone ring, potentially altering MAO-A/MAO-B selectivity beyond that achievable with unsubstituted chromone-3-carboxylic acid.

Application

Selection Property

Validation Focus

Divergent medicinal chemistry library synthesis

Orthogonal reactive handles (COOH, NH₂, Cl)

Sequential derivatization feasibility

Biochemical assay requiring balanced lipophilicity & H‑bonding

Computed logP and dual HBD profile

Aqueous compatibility and target engagement

Chromatographic reference standard for method development

Distinct retention profile with intermediate polarity and elevated TPSA

HPLC/LC‑MS separation of chromene‑3‑carboxylic acid derivatives

Synthetic precursor for chromone‑derived MAO research probes

Electronically modulated 2H‑chromene scaffold

Oxidation to chromone and MAO isoform selectivity interpretation

• [1] PubChem CID 125450264. 8-Amino-6-chloro-2H-chromene-3-carboxylic acid. View Source
• [2] PubChem CID 596929; PubChem CID 322304. Comparative physicochemical data for 6-chloro-2H-chromene-3-carboxylic acid and 2H-chromene-3-carboxylic acid. View Source
• [3] Gaspar, A., et al. (2010). Chromone-2- and -3-carboxylic acids inhibit differently monoamine oxidases A and B. Bioorganic & Medicinal Chemistry, 18(17), 6516–6521. View Source